Cas no 866612-92-2 (Bicyclo[1.1.1]pentane-2-carboxaldehyde)
866612-92-2 structure
Product Name:Bicyclo[1.1.1]pentane-2-carboxaldehyde
CAS No:866612-92-2
MF:C6H8O
MW:96.127121925354
CID:4260982
PubChem ID:86076173
Update Time:2025-04-24
Bicyclo[1.1.1]pentane-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[1.1.1]pentane-2-carboxaldehyde
- 866612-92-2
- AT28812
- BICYCLO[1.1.1]PENTANE-2-CARBALDEHYDE
-
- Inchi: 1S/C6H8O/c7-3-6-4-1-5(6)2-4/h3-6H,1-2H2
- InChI Key: DHTBLLDMFKGNBU-UHFFFAOYSA-N
- SMILES: C12CC(C1)C2C=O
Computed Properties
- Exact Mass: 96.057514874Da
- Monoisotopic Mass: 96.057514874Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 90.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 17.1Ų
Bicyclo[1.1.1]pentane-2-carboxaldehyde Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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